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Compound of Interest

Compound Name: Mn(II)-DO3A (sodium)

Cat. No.: B15138120 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides essential safety and logistical information

for Mn(II)-DO3A (sodium), a manganese-based complex with potential as an alternative to

gadolinium-based MRI contrast agents.

This guide outlines the necessary personal protective equipment (PPE), step-by-step

operational procedures, and disposal plans to ensure the well-being of laboratory personnel

and to maintain a safe research environment.

Essential Safety Information at a Glance
A thorough understanding of the physical and chemical properties of a substance is the

foundation of safe handling. The following table summarizes key quantitative data for Mn(II)-
DO3A (sodium).
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Property Value Reference

Molecular Formula C14H23MnN4NaO6 [1]

Molecular Weight 421.28 g/mol [1]

Appearance White to off-white solid [1]

CAS Number 120066-53-7 [1]

Storage Temperature
-20°C for 1 month, -80°C for 6

months (sealed from moisture)
[2]

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling Mn(II)-DO3A (sodium), as with any chemical, appropriate personal protective

equipment is mandatory to prevent exposure. The recommended PPE includes:

Eye and Face Protection: Chemical safety goggles or a face shield should be worn to protect

against splashes. Standard safety glasses do not provide adequate protection.

Skin Protection:

Gloves: Chemical-resistant gloves, such as nitrile or neoprene, are essential to prevent

skin contact.[3] Always inspect gloves for any signs of degradation or puncture before use.

Lab Coat: A full-length laboratory coat should be worn to protect skin and clothing from

contamination.

Respiratory Protection: While not typically required under normal handling conditions with

adequate ventilation, a NIOSH-approved respirator with a particulate filter may be necessary

if there is a risk of generating dust or aerosols.[3][4]

Step-by-Step Handling Protocol
Adherence to a standardized protocol is critical for minimizing risks. The following steps provide

guidance for the safe handling of Mn(II)-DO3A (sodium) from receipt to disposal.
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1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.
Store the compound in a cool, dry, and well-ventilated area, away from incompatible
materials.[4]
Follow the recommended storage temperatures to ensure stability: -20°C for short-term
storage (1 month) and -80°C for long-term storage (6 months), keeping the container tightly
sealed to protect from moisture.[2]

2. Preparation and Use:

Handle the compound in a designated area, such as a chemical fume hood, to minimize
inhalation exposure.
Avoid creating dust when handling the solid form.[4]
If preparing a solution, add the solid to the solvent slowly to avoid splashing. If using water
as the stock solution, it is recommended to filter and sterilize it with a 0.22 μm filter before
use.[2]
Use only non-sparking tools and equipment, especially when opening and closing
containers.[3]

3. General Hygiene:

Wash hands thoroughly with soap and water after handling the compound and before leaving
the laboratory.[3]
Do not eat, drink, or smoke in areas where chemicals are handled or stored.[5]

Disposal Plan: Responsible Waste Management
Proper disposal of chemical waste is crucial for environmental protection and regulatory

compliance.

Contaminated Materials: All disposable items that have come into contact with Mn(II)-DO3A
(sodium), such as gloves, pipette tips, and paper towels, should be collected in a

designated and clearly labeled hazardous waste container.

Unused Product: Unused or waste Mn(II)-DO3A (sodium) should be disposed of as

hazardous chemical waste. Do not dispose of it down the drain or in the regular trash.
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Regulations: All chemical waste must be disposed of in accordance with local, state, and

federal regulations. Consult your institution's environmental health and safety (EHS) office

for specific guidance.

Emergency Procedures: Chemical Spill Workflow
In the event of a chemical spill, a prompt and organized response is essential to mitigate any

potential hazards. The following diagram illustrates the logical workflow for handling a spill of

Mn(II)-DO3A (sodium).
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Chemical Spill Response Workflow for Mn(II)-DO3A (sodium)

Spill Occurs

Assess the Spill
- Is it a major or minor spill?

- Are there any immediate dangers?

Don Appropriate PPE
- Gloves, goggles, lab coat
- Respirator if necessary

Minor

Major Spill
- Evacuate immediately

- Call emergency services/EHS

Major

Evacuate the Area
- Alert others in the vicinity

- Isolate the spill area

Contain the Spill
- Use absorbent material for liquids
- Gently cover solids to prevent dust

Clean Up the Spill
- Collect absorbed material or solid

- Place in a labeled hazardous waste container

Decontaminate the Area
- Clean the spill surface with appropriate solvent

- Wipe down equipment

Dispose of Waste
- Follow institutional EHS guidelines for hazardous waste

Report the Incident
- Inform supervisor and EHS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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